Cas no 2639448-15-8 (Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate)

Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and amino functional groups. The tert-butyl ester moiety enhances stability and facilitates further derivatization under mild conditions. Its pyridine core contributes to its utility in pharmaceutical and agrochemical applications, where the electron-withdrawing trifluoromethyl group can improve metabolic stability and bioavailability. The amino group offers a reactive site for coupling or modification, making it a valuable building block for heterocyclic compounds. This compound is typically handled under inert conditions to preserve its reactivity and purity. Its well-defined structure ensures reproducibility in synthetic routes.
Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate structure
2639448-15-8 structure
Product Name:Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate
CAS No:2639448-15-8
MF:C11H13F3N2O2
MW:262.228333234787
CID:5665092
PubChem ID:165900680
Update Time:2025-06-08

Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate
    • 2639448-15-8
    • EN300-27729220
    • Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C11H13F3N2O2/c1-10(2,3)18-9(17)6-4-7(11(12,13)14)8(15)16-5-6/h4-5H,1-3H3,(H2,15,16)
    • InChI Key: TXBLIKOYOVVUFS-UHFFFAOYSA-N
    • SMILES: FC(C1C(N)=NC=C(C=1)C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 262.09291215g/mol
  • Monoisotopic Mass: 262.09291215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 65.2Ų

Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

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Additional information on Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate

Research Brief on Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate (CAS: 2639448-15-8) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate (CAS: 2639448-15-8) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core and trifluoromethyl group, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique electronic and steric properties imparted by the trifluoromethyl group enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate as a precursor for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the compound's potential as a starting point for the development of next-generation targeted therapies.

Another recent investigation, featured in ACS Chemical Biology, focused on the role of Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate in the design of covalent inhibitors. The study leveraged the compound's reactive amino group to introduce electrophilic warheads, enabling the formation of irreversible bonds with target proteins. This approach was particularly effective in targeting cysteine residues in kinases, leading to prolonged inhibition and enhanced therapeutic efficacy. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which further support its utility in drug development.

Beyond its applications in kinase inhibition, Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate has also been investigated for its potential in agrochemical research. A 2022 study in Pest Management Science reported the synthesis of pyridine-based herbicides using this compound as a key intermediate. The resulting herbicides demonstrated high efficacy against resistant weed species, with the trifluoromethyl group contributing to improved uptake and translocation within plant tissues. This dual applicability in pharmaceuticals and agrochemicals highlights the compound's versatility and broad industrial relevance.

In conclusion, Tert-butyl 6-amino-5-(trifluoromethyl)pyridine-3-carboxylate (CAS: 2639448-15-8) represents a promising scaffold for the development of novel bioactive molecules. Its unique structural features and demonstrated efficacy in multiple therapeutic and agricultural contexts make it a valuable asset for researchers in chemical biology and pharmaceutical sciences. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and sustainable agrochemicals.

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